Cas no 167626-97-3 (1H-Benzimidazole-5-carboxylicacid, 2,3-dihydro-7-methyl-2-oxo-)

1H-Benzimidazole-5-carboxylicacid, 2,3-dihydro-7-methyl-2-oxo- structure
167626-97-3 structure
Product Name:1H-Benzimidazole-5-carboxylicacid, 2,3-dihydro-7-methyl-2-oxo-
CAS No:167626-97-3
MF:C9H8N2O3
MW:192.1714220047
CID:110976
PubChem ID:45078031
Update Time:2025-04-18

1H-Benzimidazole-5-carboxylicacid, 2,3-dihydro-7-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-5-carboxylicacid, 2,3-dihydro-7-methyl-2-oxo-
    • 7-methyl-2-oxo-1,3-dihydrobenzimidazole-5-carboxylic acid
    • 1H-Benzimidazole-5-carboxylicacid,2,3-dihydro-7-methyl-2-oxo-(9CI)
    • DTXSID40663436
    • 7-Methyl-2-oxo-2,3-dihydro-1H-benzimidazole-5-carboxylic acid
    • SCHEMBL13907960
    • 167626-97-3
    • Inchi: 1S/C9H8N2O3/c1-4-2-5(8(12)13)3-6-7(4)11-9(14)10-6/h2-3H,1H3,(H,12,13)(H2,10,11,14)
    • InChI Key: SVWWYZONPBVZDH-UHFFFAOYSA-N
    • SMILES: O=C1NC2C=C(C(=O)O)C=C(C)C=2N1

Computed Properties

  • Exact Mass: 192.05354
  • Monoisotopic Mass: 192.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4A^2
  • XLogP3: 0.5

Experimental Properties

  • PSA: 78.43
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